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Compound of Interest

Compound Name: 1-Tridecene

Cat. No.: B165156 Get Quote

An In-depth Technical Guide

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-tridecene, tailored for researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy access and comparison, with a

focus on quantitative data and the methodologies used for their determination.

General and Chemical Properties
1-Tridecene is an unsaturated aliphatic hydrocarbon classified as an alkene.[1] Its fundamental

properties are summarized below.

Property Value Source(s)

Molecular Formula C₁₃H₂₆ [1]

Molecular Weight 182.35 g/mol [1]

IUPAC Name tridec-1-ene [1]

CAS Number 2437-56-1 [1]

Appearance Colorless to pale yellow liquid [2]

Odor Mild, pleasant odor [1]
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Physical and Chemical Data
The following tables provide detailed quantitative data on the key physicochemical properties of

1-tridecene.

Table 2.1: Thermal Properties
Property Value Unit Conditions Source(s)

Boiling Point 232 - 233 °C at 760 mmHg [3][4]

Melting Point -13 to -23 °C [1][3][4]

Flash Point 79 °C Closed Cup [1][2][4]

Autoignition

Temperature
Not available °C [4]

Table 2.2: Density and Refractive Index
Property Value Unit Conditions Source(s)

Density 0.766 g/mL at 20 °C [2][4]

Specific Gravity 0.765 - 0.769 at 20 °C [2][5]

Refractive Index 1.4330 - 1.4350 at 20 °C (D-line) [1][2][3]

Table 2.3: Vapor Pressure and Solubility
Property Value Unit Conditions Source(s)

Vapor Pressure 0.0638 mmHg at 25 °C [1]

Water Solubility
0.03674

(estimated)
mg/L at 25 °C [2]

Solubility in

Organic Solvents

Soluble in

benzene, very

soluble in

ethanol and

ether

[1]
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Table 2.4: Other Physicochemical Properties
Property Value Unit Source(s)

Vapor Density 6.3 (Air = 1) [4]

Surface Tension 24.5 dynes/cm [5]

LogP (Octanol-Water

Partition Coefficient)
6.59 (Estimated) [1]

Experimental Protocols
The determination of the physicochemical properties of 1-tridecene follows standardized

methodologies to ensure accuracy and reproducibility. Below are summaries of the typical

experimental protocols based on internationally recognized standards.

Determination of Boiling Point
The boiling point of 1-tridecene is determined using methods such as ASTM D1078, "Standard

Test Method for Distillation Range of Volatile Organic Liquids."[6][7][8][9][10]

Principle: This test method covers the determination of the distillation (boiling) range of

chemically stable organic liquids that boil between 30 and 350°C.[8][9][10]

Apparatus: A distillation flask, condenser, graduated cylinder for receiving the distillate, and a

calibrated thermometer or temperature sensor.

Procedure: A 100 mL sample is placed in the distillation flask. The sample is heated, and the

vapor is passed through a condenser. The temperature at which the first drop of condensate

falls from the condenser is recorded as the initial boiling point. The temperature is

continuously monitored as the distillation proceeds, and the boiling range is determined by

recording temperatures at various percentages of the recovered volume. The final boiling

point is the maximum temperature observed during the distillation.[6]

Determination of Melting Point (Freezing Point)
The melting point, or more accurately for this type of compound, the freezing point, is

determined by methods like ASTM D2386, "Standard Test Method for Freezing Point of Aviation
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Fuels."[11][12][13][14][15]

Principle: This method determines the temperature at which solid hydrocarbon crystals,

formed on cooling, disappear when the temperature of the fuel is allowed to rise.[12]

Apparatus: A jacketed sample tube, a stirrer, a calibrated thermometer, and a cooling bath.

Procedure: A 25 mL sample is placed in the sample tube and cooled in the cooling bath while

being continuously stirred. The sample is observed for the formation of solid crystals. Once

crystals appear, the tube is removed from the bath, and the sample is allowed to warm up

slowly while being stirred. The temperature at which the last crystals disappear is recorded

as the freezing point.[13]

Determination of Density
The density of 1-tridecene is measured using a digital density meter according to ASTM

D4052, "Standard Test Method for Density, Relative Density, and API Gravity of Liquids by

Digital Density Meter."[16][17][18][19][20]

Principle: A small volume of the liquid sample is introduced into a U-shaped oscillating tube,

and the change in the oscillating frequency of the tube caused by the sample is used to

determine its density.[17]

Apparatus: A digital density meter with a U-tube oscillator and a temperature-controlled cell.

Procedure: The instrument is calibrated with dry air and a reference standard of known

density (e.g., pure water). The sample is then injected into the clean, dry U-tube. The

instrument measures the oscillation period and calculates the density of the sample at the

specified temperature.[18]

Determination of Refractive Index
The refractive index is determined using a refractometer following the ASTM D1218, "Standard

Test Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids."[1][2][3]

[21][22][23][24]

Principle: This method measures the refractive index of transparent and light-colored

hydrocarbon liquids.[2] The refractive index is the ratio of the velocity of light in a vacuum to
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its velocity in the substance.

Apparatus: A calibrated refractometer (e.g., an Abbe-type refractometer) with a light source

(typically a sodium D-line) and a temperature-controlled prism.[1]

Procedure: A few drops of the sample are placed on the prism of the refractometer. The

instrument is adjusted to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs of the eyepiece. The refractive index is then read from the scale. The

temperature must be carefully controlled and recorded, as the refractive index is

temperature-dependent.[22]

Determination of Flash Point
The flash point is determined using a closed-cup tester, such as the Pensky-Martens

apparatus, as described in ASTM D93, "Standard Test Methods for Flash Point by Pensky-

Martens Closed Cup Tester."[25][26][27][28][29][30][31]

Principle: The sample is heated in a closed cup at a controlled rate. An ignition source is

periodically introduced into the vapor space above the liquid. The flash point is the lowest

temperature at which the application of the ignition source causes the vapors to ignite.[29]

Apparatus: A Pensky-Martens closed-cup tester, which includes a test cup, a lid with a

shutter mechanism for introducing the ignition source, a stirrer, and a heating source.

Procedure: The sample is placed in the test cup and heated at a specified rate while being

stirred.[30] At regular temperature intervals, the stirring is stopped, and the ignition source is

applied by opening the shutter. The test is continued until a flash is observed.[25]

Determination of Vapor Pressure
The vapor pressure of 1-tridecene can be determined using the ASTM D5191, "Standard Test

Method for Vapor Pressure of Petroleum Products (Mini Method)."[4][5][32][33][34]

Principle: This automated method determines the total vapor pressure exerted in a vacuum

by a small, air-containing, volatile liquid sample.[4]

Apparatus: An automated vapor pressure instrument.
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Procedure: A chilled, air-saturated sample is introduced into a temperature-controlled test

chamber. The volume of the chamber is then expanded, creating a vacuum. The pressure in

the chamber is measured after it reaches equilibrium at the test temperature (typically 37.8

°C).[32]

Determination of Water Solubility
The water solubility of 1-tridecene is determined following a method like the OECD Guideline

105, "Water Solubility."[35][36][37][38][39]

Principle: This guideline describes two primary methods: the column elution method for

substances with low solubility and the flask method for substances with higher solubility.

Given the low expected solubility of 1-tridecene, the flask method is generally appropriate

for initial assessment. A saturated solution is prepared, and the concentration of the

substance in the aqueous phase is determined.[38]

Apparatus: A flask, a means of agitation (e.g., magnetic stirrer), a temperature-controlled

environment, and an analytical instrument for concentration measurement (e.g., gas

chromatography).

Procedure: An excess amount of 1-tridecene is added to a known volume of water in a flask.

The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium

(e.g., 24-48 hours). After equilibration, the mixture is centrifuged or filtered to separate the

aqueous phase from the undissolved substance. The concentration of 1-tridecene in the

clear aqueous phase is then determined using a suitable analytical technique.[38]

Workflow for Physicochemical Property
Determination
The following diagram illustrates a logical workflow for the determination and application of

physicochemical property data in a research and development setting.
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Phase 1: Planning and Preparation

Phase 2: Experimental Determination

Phase 3: Data Analysis and Application

Define Research Objective

Identify Required Physicochemical Properties

Select Standard Experimental Protocols (e.g., ASTM, OECD)

Procure and Verify Purity of 1-Tridecene Sample

Perform Boiling Point Determination Perform Melting Point Determination Perform Density Measurement Perform Refractive Index Measurement Perform Flash Point Measurement Perform Vapor Pressure Measurement Perform Water Solubility Measurement

Collect and Tabulate Raw Data

Perform Statistical Analysis and Error Assessment

Compare with Literature Values

Incorporate Data into Research Models (e.g., QSAR, Formulation Development) Safety and Handling Protocol Development

Click to download full resolution via product page

Figure 1: Workflow for Physicochemical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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